WJD008

• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol
• InChI: InChI=1S/C19H21N5O2/c1-23(2)7-6-17-16(13-20)19(24-8-10-26-11-9-24)22-18(21-17)14-4-3-5-15(25)12-14/h3-7,12,25H,8-11H2,1-2H3/b7-6+
• InChIKey: NOXRZMIVCROOPI-VOTSOKGWSA-N

WJD008 Dual PI3K/mTOR Inhibitor Overview

4-[(E)-2-(dimethylamino)ethenyl]-2-(3-hydroxyphenyl)-6-morpholin-4-ylpyrimidine-5-carbonitrile (CAS 1309087-83-9), also designated WJD008, is a synthetic pyrimidine derivative developed within a focused library of 5-cyano-6-morpholino-4-substituted-pyrimidine analogs [1]. This compound functions as a dual phosphatidylinositol 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitor and is characterized as a pan-PI3K modulator [2]. Its molecular formula is C19H21N5O2, with a molecular weight of 351.41 g/mol [3].

Pathway study fit Dual PI3K/mTOR inhibitor for PI3K-Akt-mTOR signaling research

Mechanism class ATP-competitive kinase inhibitor targeting both PI3Kα and mTOR kinases

Model context Supports studies in oncogenic PIK3CA H1047R mutation models

• [1] Li T, Wang J, Wang X, et al. WJD008, a dual phosphatidylinositol 3-kinase (PI3K)/mammalian target of rapamycin inhibitor, prevents PI3K signaling and inhibits the proliferation of transformed cells with oncogenic PI3K mutant. J Pharmacol Exp Ther. 2010;334(3):830-838. DOI: 10.1124/jpet.110.167940 View Source
• [2] Wang X, Li J, Yang Y, Ding J, Meng L. A pharmacological model reveals biased dependency on PI3K isoforms for tumor cell growth. Acta Pharmacol Sin. 2013;34(9):1201-1207. DOI: 10.1038/aps.2013.81 View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 25102853, WJD008. Accessed 2026. View Source

WJD008 Dual-Targeting Rationale

Compounds within the 5-cyano-6-morpholino-4-substituted-pyrimidine class display substantial variation in kinase selectivity profiles, cellular potency, and in vivo ADME properties [1]. Substituting WJD008 with a generic pan-PI3K inhibitor (e.g., wortmannin) or an alternative dual PI3K/mTOR clinical candidate (e.g., NVP-BEZ235, XL765) is not scientifically justified without quantitative head-to-head data, because WJD008 exhibits a distinct combination of pan-Class I PI3K suppression with simultaneous mTOR inhibition [2]—a profile that is not uniformly replicated across structurally related pyrimidines or clinical-stage dual inhibitors [3]. Furthermore, the documented poor oral bioavailability of WJD008 [2] makes it unsuitable for in vivo oral administration studies where orally bioavailable comparators are required, underscoring the importance of selecting the correct chemical entity for the intended experimental system.

PI3K-only inhibitors

May not suppress mTOR-driven signaling or feedback reactivation of PI3K pathway

mTOR-only inhibitors

Allosteric mTORC1 inhibitors may leave mTORC2 and upstream PI3K activity intact

Dual-target requirement

Studies with PIK3CA oncogenic mutations may require concurrent PI3K and mTOR blockade for pathway suppression

• [1] Li T, Wang J, Wang X, et al. WJD008, a dual phosphatidylinositol 3-kinase (PI3K)/mammalian target of rapamycin inhibitor, prevents PI3K signaling and inhibits the proliferation of transformed cells with oncogenic PI3K mutant. J Pharmacol Exp Ther. 2010;334(3):830-838. DOI: 10.1124/jpet.110.167940 View Source
• [2] Wang X, Li J, Yang Y, Ding J, Meng L. A pharmacological model reveals biased dependency on PI3K isoforms for tumor cell growth. Acta Pharmacol Sin. 2013;34(9):1201-1207. DOI: 10.1038/aps.2013.81 View Source
• [3] Zaytseva YY, Valentino JD, Gulhati P, Evers BM. mTOR inhibitors in cancer therapy. Cancer Lett. 2012;319(1):1-7. Table 1. mTOR inhibitors. DOI: 10.1016/j.canlet.2012.01.005 View Source

WJD008 Comparative Performance Evidence

PI3Kα Inhibitory Potency

In a head-to-head comparison, WJD008 displayed comparable antiproliferative and anticlonogenic activity against RK3E cells harboring the oncogenic PIK3CA H1047R mutation relative to the pan-PI3K inhibitor wortmannin, with the key differentiation being that WJD008 achieves this efficacy through a distinct dual PI3K/mTOR mechanism rather than pan-PI3K inhibition alone [1]. The study quantitatively establishes that WJD008 reversed hyperactivation of the PI3K pathway induced by the p110α H1047R mutation, and unlike wortmannin, WJD008 demonstrated superior potency against proliferation across a panel of cancer cells irrespective of their PI3K pathway mutational status [1].

PI3Kα IC₅₀

Class-level inference

1.72 ± 0.66 nM

Reported assay potency context in cell-free PI3Kα assay

Head-to-head conditions not available; numerical comparison to literature values

Evidence Dimension	Antiproliferative activity against PI3K mutant cells
Target Compound Data	WJD008: Reversed hyperactivation of PI3K pathway and suppressed proliferation and clonogenesis in RK3E cells expressing p110α H1047R mutant; superior potency against proliferation across a panel of cancer cells independently of PI3K pathway status
Comparator Or Baseline	Wortmannin (pan-PI3K inhibitor): Active against PI3K mutant cells but with distinct mechanism and inferior performance across broader cancer cell panel
Quantified Difference	WJD008 was reported as superior to wortmannin against proliferation of a panel of cancer cells independently of PI3K pathway status or tissue origin
Conditions	RK3E transformed cells stably expressing oncogenic p110α H1047R mutation; proliferation and clonogenesis assays

Why This Matters

This differentiation demonstrates that WJD008 is not simply a substitute for wortmannin; it provides a mechanistically distinct tool compound for probing dual PI3K/mTOR inhibition specifically in PIK3CA-mutant disease models.

• [1] Li T, Wang J, Wang X, et al. WJD008, a dual phosphatidylinositol 3-kinase (PI3K)/mammalian target of rapamycin inhibitor, prevents PI3K signaling and inhibits the proliferation of transformed cells with oncogenic PI3K mutant. J Pharmacol Exp Ther. 2010;334(3):830-838. DOI: 10.1124/jpet.110.167940 View Source

mTOR Kinase Inhibition

In a cross-study comparable evaluation, WJD008 (10 μmol/L) completely abrogated Akt phosphorylation induced by all four class I PI3K isoforms (α, β, γ, δ) in Rh30-Myr-p110 cells, thereby establishing its pan-PI3K functional profile [1]. In contrast, isoform-selective inhibitors A66 (PI3Kα), TGX221 (PI3Kβ), AS604850 (PI3Kγ), and CAL-101 (PI3Kδ) each preferentially inhibited only their respective cognate isoform under identical assay conditions [1]. In prostate cancer PC-3 cells, the PI3K isoform-selective inhibitors were much less potent than WJD008 in suppression of proliferation, with WJD008 achieving a superior inhibitory rate at 10 μmol/L compared to A66 (0.74 μmol/L), TGX221 (2.2 μmol/L), AS604850 (6.7 μmol/L), and CAL-101 (0.24 μmol/L) each tested at their optimal concentrations over 72 h [1].

mTOR inhibition

Class-level inference

64.5% at 0.1 μM; 82.1% at 10 μM; IC₅₀ 3.42 μM

Direct ATP-competitive mTOR kinase inhibition observed

Immunoprecipitation-based assay; distinct from rapamycin allostery

Evidence Dimension	Pan-Class I PI3K inhibition and antiproliferative activity in PC-3 prostate cancer cells
Target Compound Data	WJD008 (10 μmol/L): Complete abrogation of Akt phosphorylation across all four class I PI3K isoforms (α, β, γ, δ); superior suppression of PC-3 cell proliferation
Comparator Or Baseline	Isoform-selective inhibitors: A66 (0.74 μmol/L, PI3Kα), TGX221 (2.2 μmol/L, PI3Kβ), AS604850 (6.7 μmol/L, PI3Kγ), CAL-101 (0.24 μmol/L, PI3Kδ); each inhibited only the respective cognate isoform
Quantified Difference	WJD008 demonstrated much greater potency than all four isoform-selective inhibitors in suppressing PC-3 cell proliferation at the tested concentrations
Conditions	Rh30-Myr-p110α, β, γ, δ cells; Akt phosphorylation measured via Western blotting; PC-3 cell proliferation via SRB assay at 72 h

Why This Matters

For researchers studying solid tumors where multiple PI3K isoforms drive proliferation, WJD008 provides a pan-inhibitory tool that cannot be replicated by isoform-selective agents.

• [1] Wang X, Li J, Yang Y, Ding J, Meng L. A pharmacological model reveals biased dependency on PI3K isoforms for tumor cell growth. Acta Pharmacol Sin. 2013;34(9):1201-1207. DOI: 10.1038/aps.2013.81 View Source

Pan-PI3K Activity in Prostate Cancer Cells

WJD008 inhibits the kinase activity of PI3Kα and mTOR with less activity against other PIKK family members, establishing its dual-target inhibitory profile [1]. In cellular settings, WJD008 abrogated insulin-like growth factor-I-activated PI3K-Akt-mTOR signaling and blocked membrane translocation of a PH domain-containing fusion protein, confirming downstream pathway suppression [1]. However, in vivo evaluation revealed that the activity of WJD008 was not significant due to poor oral availability, as documented in the literature [2]. This limitation contrasts sharply with optimized dual PI3K/mTOR clinical candidates such as NVP-BEZ235 and XL765, which possess engineered pharmacokinetic properties suitable for oral dosing [3].

PI3K isoform comparison in PC-3 cells

Direct head-to-head comparison

WJD008 pan-PI3K vs isoform-selective A66, TGX221, AS604850, CAL-101

Broader pathway suppression over isoform-selective inhibitors in tested cells

Proliferation endpoint; 72-h SRB assay

Evidence Dimension	In vitro potency versus in vivo oral bioavailability
Target Compound Data	WJD008: Potent dual PI3K/mTOR inhibition in vitro; poor oral availability prevents significant in vivo activity
Comparator Or Baseline	Clinical-stage dual PI3K/mTOR inhibitors (NVP-BEZ235, XL765): Engineered for oral bioavailability and in vivo efficacy
Quantified Difference	WJD008 lacks oral bioavailability sufficient for in vivo efficacy studies; clinical candidates demonstrate established PK/PD relationships
Conditions	In vitro kinase assays and cellular signaling; in vivo oral administration studies

Why This Matters

This differentiation is critical for procurement decisions: WJD008 is appropriate for in vitro mechanistic studies and ex vivo target validation, but should not be selected for in vivo oral efficacy experiments where orally bioavailable dual PI3K/mTOR inhibitors are required.

• [1] Li T, Wang J, Wang X, et al. WJD008, a dual phosphatidylinositol 3-kinase (PI3K)/mammalian target of rapamycin inhibitor, prevents PI3K signaling and inhibits the proliferation of transformed cells with oncogenic PI3K mutant. J Pharmacol Exp Ther. 2010;334(3):830-838. DOI: 10.1124/jpet.110.167940 View Source
• [2] Wang X, Li J, Yang Y, Ding J, Meng L. A pharmacological model reveals biased dependency on PI3K isoforms for tumor cell growth. Acta Pharmacol Sin. 2013;34(9):1201-1207. DOI: 10.1038/aps.2013.81 View Source
• [3] Zaytseva YY, Valentino JD, Gulhati P, Evers BM. mTOR inhibitors in cancer therapy. Cancer Lett. 2012;319(1):1-7. Table 1. mTOR inhibitors. DOI: 10.1016/j.canlet.2012.01.005 View Source

Antiproliferative Activity vs. Wortmannin

WJD008 arrested cells in the G1 phase of the cell cycle without inducing apoptosis in transformed RK3E cells harboring the oncogenic PIK3CA H1047R mutation [1]. This cytostatic profile is mechanistically distinct from that observed with certain cytotoxic pan-PI3K inhibitors, which may induce apoptosis or alternative cell death pathways. The G1 arrest induced by WJD008 was associated with down-regulation of phosphatidylinositol (3,4,5)-trisphosphate output and consequent inactivation of the PI3K pathway [1].

Cell panel antiproliferation

Direct head-to-head comparison

WJD008 vs wortmannin across 17 cancer cell lines

Reported higher antiproliferative activity than wortmannin in tested panel

Independent of PI3K pathway mutational status in tested cells

Evidence Dimension	Cellular mechanism of growth inhibition (cytostatic vs. cytotoxic)
Target Compound Data	WJD008: G1 cell cycle arrest without apoptosis induction in PIK3CA H1047R mutant RK3E cells
Comparator Or Baseline	Cytotoxic pan-PI3K inhibitors: May induce apoptosis or alternative cell death pathways
Quantified Difference	WJD008 induces cytostatic G1 arrest rather than apoptotic cell death
Conditions	RK3E transformed cells expressing oncogenic p110α H1047R mutation; cell cycle analysis; apoptosis assays

Why This Matters

For experiments requiring dissection of PI3K-mTOR pathway-mediated cell cycle regulation without confounding apoptotic signaling, WJD008 provides a cleaner mechanistic tool than apoptosis-inducing pan-PI3K inhibitors.

• [1] Li T, Wang J, Wang X, et al. WJD008, a dual phosphatidylinositol 3-kinase (PI3K)/mammalian target of rapamycin inhibitor, prevents PI3K signaling and inhibits the proliferation of transformed cells with oncogenic PI3K mutant. J Pharmacol Exp Ther. 2010;334(3):830-838. DOI: 10.1124/jpet.110.167940 View Source

WJD008 Research Applications

Prostate Cancer Model Antiproliferative Activity

WJD008 is an appropriate selection for in vitro experiments requiring dual inhibition of PI3K and mTOR in cellular models harboring oncogenic PIK3CA mutations (e.g., H1047R). Quantitative evidence demonstrates that WJD008 reverses PI3K pathway hyperactivation and suppresses proliferation and clonogenesis in RK3E cells expressing the p110α H1047R mutant [1], while also abrogating IGF-I-activated PI3K-Akt-mTOR signaling [1]. The compound induces G1 cell cycle arrest without apoptosis [1], making it suitable for studies focused on cytostatic mechanisms rather than cytotoxic readouts.

PIK3CA Mutant Cancer Models

For research programs investigating solid tumors where multiple class I PI3K isoforms (α, β, γ, δ) contribute to proliferation, WJD008 serves as a pan-PI3K inhibitor that completely abrogates Akt phosphorylation across all four isoforms at 10 μmol/L [2]. In prostate cancer PC-3 cells, WJD008 outperforms isoform-selective inhibitors A66, TGX221, AS604850, and CAL-101 in suppressing proliferation [2], making it the tool of choice for pan-inhibition experiments where isoform selectivity would confound interpretation.

Broad-Spectrum Cancer Cell Profiling

WJD008 is well-suited for ex vivo pharmacodynamic studies and target engagement assays where oral bioavailability is not required. The compound blocks membrane translocation of a PH domain-containing EGFP-Grp1-PH fusion protein [1], providing a validated fluorescence-based readout for PI3K pathway inhibition. This application leverages the in vitro potency of WJD008 while circumventing the poor oral availability that limits its in vivo utility [2].

Direct mTOR Kinase Inhibition Studies

WJD008 was selected from a series of 5-cyano-6-morpholino-4-substituted-pyrimidine analogs based on its potent activity against PI3K signaling [1]. As a characterized member of the 2-morpholino, 4-substituted, 6-(3-hydroxyphenyl) pyrimidine class [3], WJD008 can serve as a reference standard for SAR campaigns aimed at optimizing this chemical scaffold for improved pharmacokinetic properties while retaining dual PI3K/mTOR inhibitory activity.

Application

Selection Property

Validation Focus

Prostate cancer cell-model studies

Pan-PI3K pathway suppression

Akt phosphorylation and proliferation endpoints

PIK3CA-mutant pathway studies

Mutant p110α pathway inhibition

H1047R-driven signaling and clonogenicity endpoints

Broad-spectrum antiproliferative screening

Pathway-independent proliferation inhibition

Cell viability across diverse genetic backgrounds

mTOR kinase signaling research

ATP-competitive mTOR catalytic inhibition

mTORC1 and mTORC2 signaling output

• [1] Li T, Wang J, Wang X, et al. WJD008, a dual phosphatidylinositol 3-kinase (PI3K)/mammalian target of rapamycin inhibitor, prevents PI3K signaling and inhibits the proliferation of transformed cells with oncogenic PI3K mutant. J Pharmacol Exp Ther. 2010;334(3):830-838. DOI: 10.1124/jpet.110.167940 View Source
• [2] Wang X, Li J, Yang Y, Ding J, Meng L. A pharmacological model reveals biased dependency on PI3K isoforms for tumor cell growth. Acta Pharmacol Sin. 2013;34(9):1201-1207. DOI: 10.1038/aps.2013.81 View Source
• [3] Sutherlin DP, Sampath D, Berry M, et al. Synthesis and in Vitro and in Vivo Evaluation of Phosphoinositide-3-kinase Inhibitors. ACS Med Chem Lett. 2010;2(1):34-38. DOI: 10.1021/ml1001932 View Source